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Compound of Interest

Compound Name: Isopropyl! butyrate

cat. No.: B1217352

An In-depth Technical Guide to Isopropyl Butyrate: Molecular Weight and Formula

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This guide provides a focused overview of the molecular weight and chemical
formula of isopropyl butyrate, a compound of interest in various chemical and pharmaceutical
applications.

Isopropyl Butyrate: Core Molecular Data

Isopropyl butyrate, also known as isopropyl butanoate, is an ester characterized by its fruity
odor. Its fundamental molecular attributes are summarized below.

Quantitative Molecular Data

The molecular formula and weight are critical for stoichiometric calculations, analytical
characterization, and formulation development. The table below presents the key quantitative
data for isopropyl butyrate.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1217352?utm_src=pdf-interest
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Value

References

Molecular Formula

C7H1402

[L1E2]E31[4105]

Molecular Weight

130.1849 g/mol

[L1(3]5]1[6]

Alternate Molecular Weight

130.18 g/mol

(410718l

Alternate Molecular Weight

130.19 g/mol

[2]1°]

CAS Registry Number

638-11-9

[11(2]315]

Molecular Structure and Composition

The chemical formula C7H1402 indicates that each molecule of isopropyl butyrate is
composed of 7 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. This arrangement
forms an ester derived from butyric acid and isopropanol. The logical relationship between its

constituent parts—the butyryl group and the isopropyl group—is illustrated in the following

diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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